3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-N-4-pyridinylpropanamide

• IUPAC Name: 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-N-pyridin-4-ylpropanamide
• InChI: InChI=1S/C17H16N4O2/c1-12-3-2-4-13(11-12)17-20-16(23-21-17)6-5-15(22)19-14-7-9-18-10-8-14/h2-4,7-11H,5-6H2,1H3,(H,18,19,22)
• InChI Key: UAYUMKISUAFZJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CCC(=O)NC3=CC=NC=C3
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

The compound “3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-N-4-pyridinylpropanamide” is a complex organic molecule. It contains an oxadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms. The compound also contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms.

Synthesis Analysis

While specific synthesis methods for this compound were not found, oxadiazoles can be synthesized through several methods. One common method involves the cyclization of a hydrazide in the presence of a carbonyl compound.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the presence of the oxadiazole and pyridine rings. These rings often contribute to planarity in molecular structures.

Chemical Reactions Analysis

Oxadiazoles are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can undergo reactions at the nitrogen atoms or at the carbon atoms adjacent to the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. Oxadiazoles generally have good thermal stability.

Future Directions

Oxadiazoles are a topic of ongoing research due to their prevalence in medicinal chemistry and their interesting chemical properties. Future research may focus on developing new synthetic methods, exploring their reactivity, or investigating their biological activity.

Mechanism of Action

Target of Action

Compounds with a 1,2,4-oxadiazole core have been reported to exhibit significant anti-infective activities . They have been synthesized as anti-bacterial, anti-viral, and anti-leishmanial agents .

Mode of Action

1,2,4-oxadiazole derivatives have been evaluated as acetylcholinesterase inhibitors . They interact with the crucial amino acids present at the catalytic active site and peripheral anionic site of acetylcholinesterase .

Biochemical Pathways

It’s worth noting that 1,2,4-oxadiazole derivatives have shown potential in the treatment of alzheimer’s disease as acetylcholinesterase (ache) inhibitors . AChE is a key enzyme involved in the rapid hydrolysis of the neurotransmitter acetylcholine in the synaptic cleft of nerve cells, playing a crucial role in the cholinergic neurotransmission pathway .

Pharmacokinetics

1,2,4-oxadiazole heterocycle is known to show better hydrolytic and metabolic stability , which could potentially impact the bioavailability of the compound.

Result of Action

Given the reported acetylcholinesterase inhibitory activity of 1,2,4-oxadiazole derivatives , it can be inferred that this compound might potentially influence neuronal signaling by modulating the levels of acetylcholine in the synaptic cleft.